2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OZ383-200mg |
6-bromopyrazine-2-carbonitrile |
859064-02-1 | 98% | 200mg |
128.0CNY | 2021-08-04 | |
| Chemenu | CM168151-1g |
2-Bromo-6-cyanopyrazine |
859064-02-1 | 95%+ | 1g |
$90 | 2021-08-05 | |
| Chemenu | CM168151-5g |
2-Bromo-6-cyanopyrazine |
859064-02-1 | 95%+ | 5g |
$426 | 2021-08-05 | |
| ChemScence | CS-0019332-100mg |
6-Bromo-2-pyrazinecarbonitrile |
859064-02-1 | 97.21% | 100mg |
$49.0 | 2022-04-26 | |
| ChemScence | CS-0019332-250mg |
6-Bromo-2-pyrazinecarbonitrile |
859064-02-1 | 97.21% | 250mg |
$54.0 | 2022-04-26 | |
| Apollo Scientific | OR904498-1g |
2-Bromo-6-cyanopyrazine |
859064-02-1 | 97% | 1g |
£71.00 | 2025-02-20 | |
| Apollo Scientific | OR904498-5g |
2-Bromo-6-cyanopyrazine |
859064-02-1 | 97% | 5g |
£278.00 | 2025-02-20 | |
| abcr | AB436744-250 mg |
2-Bromo-6-cyanopyrazine, 98%; . |
859064-02-1 | 98% | 250MG |
€95.30 | 2023-07-18 | |
| abcr | AB436744-1 g |
2-Bromo-6-cyanopyrazine, 98%; . |
859064-02-1 | 98% | 1g |
€163.80 | 2023-07-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B839853-1g |
2-Bromo-6-cyanopyrazine |
859064-02-1 | 98% | 1g |
932.40 | 2021-05-17 |
The compound with CAS No. 859064-02-1, commonly referred to as 6-bromopyrazine-2-carbonitrile, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various research domains. This compound is a derivative of pyrazine, a six-membered aromatic heterocycle with two nitrogen atoms, and features a bromine atom at the 6-position and a cyano group at the 2-position. The combination of these functional groups makes 6-bromopyrazine-2-carbonitrile a versatile molecule with intriguing electronic properties and reactivity.
Recent studies have highlighted the importance of pyrazine derivatives in material science, particularly in the development of advanced materials such as semiconductors and coordination polymers. The presence of electron-withdrawing groups like the cyano group in 6-bromopyrazine-2-carbonitrile enhances its electron-deficient nature, making it an attractive candidate for applications in organic electronics. For instance, researchers have explored its potential as a building block for constructing π-conjugated systems, which are essential for efficient charge transport in organic photovoltaic devices.
In addition to its electronic properties, 6-bromopyrazine-2-carbonitrile has shown promise in medicinal chemistry. The bromine atom at the 6-position provides a site for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological profiles. Recent investigations have focused on its role as a precursor for synthesizing compounds with anti-inflammatory and anticancer activities. For example, studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways, suggesting its potential utility in developing novel therapeutic agents.
The synthesis of 6-bromopyrazine-2-carbonitrile involves a multi-step process that typically begins with the preparation of pyrazine derivatives through cyclization reactions. The introduction of the bromine atom and cyano group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic routes by employing advanced catalytic systems and green chemistry principles, thereby reducing environmental impact while maintaining product quality.
From an analytical standpoint, 6-bromopyrazine-2-carbonitrile has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided valuable insights into its molecular structure and stability under various conditions. Furthermore, computational studies using density functional theory (DFT) have been conducted to investigate its electronic structure and reactivity, offering a deeper understanding of its behavior in different chemical environments.
Looking ahead, the continued exploration of 6-bromopyrazine-2-carbonitrile is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of functional groups positions it as a valuable tool for advancing materials science, medicinal chemistry, and beyond. As researchers continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.
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